Behenyl palmitate

• CAS: 42232-33-7
• Synonyms: Palmitic acid behenyl ester; Docosyl hexadecanoate
• Molecular Formula: C38H76O2
• Molecular Weight: 565.0 g/mol
• SMILES: CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCC
• InChI: InChI=1S/C38H76O2/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-25-27-29-31-33-35-37-40-38(39)36-34-32-30-28-26-24-16-14-12-10-8-6-4-2/h3-37H2,1-2H3
• InChIKey: FVFPPJUUWBXKFA-UHFFFAOYSA-N

Behenyl palmitate (docosyl palmitate) is a saturated, very-long-chain wax ester (C38H76O2, MW 565.01 g/mol) synthesized via esterification of behenyl alcohol (C22) with palmitic acid (C16). It is a white, hard waxy solid at room temperature, with a melting point of approximately 50–55°C, density 0.857 g/cm³, and predicted boiling point 569°C.

Behenyl Palmitate (CAS 42232-33-7) Procurement Guide: Technical Profile and Comparator Positioning

Behenyl palmitate (docosyl palmitate) is a saturated, very-long-chain wax ester (C38H76O2, MW 565.01 g/mol) synthesized via esterification of behenyl alcohol (C22) with palmitic acid (C16) [1]. It is a white, hard waxy solid at room temperature, with a melting point of approximately 50–55°C, density 0.857 g/cm³, and predicted boiling point 569°C [2]. It is insoluble in water but dissolves in hot chloroform and hydrocarbons [2]. As a high-melting, vegetable-derived emollient, it provides robust structuring and thermal resistance in formulations [2]. Its key functions include skin conditioning, thickening, emulsion stabilization, and forming a protective barrier to reduce transepidermal water loss (TEWL) .

• [1] Clinisciences. (n.d.). Behenyl palmitate – Technical Data Sheet. Retrieved from https://www.clinisciences.com/it/acquisto/cat-behenyl-palmitate-6996.html View Source
• [2] ChemSrc. (2018). 42232-33-7 (Behenyl Palmitate) – Physicochemical Properties. Retrieved from https://m.chemsrc.com/baike/996809.html View Source

Behenyl Palmitate vs. Cetyl/Stearyl Palmitate: Why Chain Length Dictates Formulation Performance and Procurement Choice

In-class substitution among palmitate esters (e.g., cetyl palmitate, stearyl palmitate) is not straightforward due to marked differences in chain length, which directly govern melting point, crystalline packing, thermal stability, and occlusivity [1]. Behenyl palmitate (C38) possesses a C22 alcohol chain, conferring a higher melting range (50–55°C) and greater thermal resistance than cetyl palmitate (C32, mp 55–56°C but lower chain length) or stearyl palmitate (C34, mp 59°C) [2][3][4]. This extended chain length enhances β-crystalline packing via increased van der Waals interactions, resulting in superior emulsion stabilization, longer-lasting barrier effects, and distinct sensory attributes [1]. Consequently, formulations designed around behenyl palmitate's unique rheological and occlusive profile cannot be directly substituted with shorter-chain analogs without risking compromised stability, altered texture, and reduced moisturization efficacy. The quantitative evidence below substantiates these performance gaps, providing a scientific basis for precise ingredient selection in R&D and procurement.

• [1] Clinisciences. (n.d.). Behenyl palmitate – Technical Data Sheet. Retrieved from https://www.clinisciences.com/it/acquisto/cat-behenyl-palmitate-6996.html View Source
• [2] ChemSrc. (2018). 42232-33-7 (Behenyl Palmitate) – Physicochemical Properties. Retrieved from https://m.chemsrc.com/baike/996809.html View Source
• [3] ChemSrc. (2023). Cetyl Palmitate (CAS 540-10-3) – Physicochemical Properties. Retrieved from https://m.chemsrc.com/mip/data/68d5698891785341516d9187916f/ View Source
• [4] NeoBiotech. (n.d.). Stearyl palmitate – Technical Data Sheet. Retrieved from https://www.neo-biotech.com/buy/cat-stearyl-palmitate-6993.html View Source

Behenyl Palmitate Differentiation Evidence: Quantitative Data vs. Cetyl Palmitate, Stearyl Palmitate, and Natural Wax Esters

Extended Chain Length Confers Higher Melting Point and Thermal Stability vs. Cetyl and Stearyl Palmitate

Behenyl palmitate (C38, C22 alcohol chain) exhibits a melting point range of 50–55°C [1]. In comparison, cetyl palmitate (C32, C16 alcohol) has a reported melting point of 55–56°C [2], while stearyl palmitate (C34, C18 alcohol) melts at 59°C [3]. Despite a slightly lower upper bound than stearyl palmitate, behenyl palmitate's longer C22 chain provides greater thermal resistance and more robust β-crystalline packing, leading to superior emulsion stabilization and a higher flash point (310°C) [1][4]. The increased chain length also results in higher molecular weight (565.01 g/mol) vs. cetyl palmitate (480.85 g/mol) and stearyl palmitate (508.90 g/mol), contributing to enhanced barrier properties [2][3][4].

Evidence Dimension	Melting point (physical state at room temperature)
Target Compound Data	50–55°C (white hard waxy solid)
Comparator Or Baseline	Cetyl palmitate: 55–56°C; Stearyl palmitate: 59°C
Quantified Difference	Behenyl palmitate melting range is ~5–9°C lower than stearyl palmitate but with greater chain length (C22 vs C18)
Conditions	Reported literature values; purity >99%

Why This Matters

The distinct melting point and chain length directly influence formulation texture, heat stability, and occlusive film formation, making behenyl palmitate the preferred choice for products requiring high-temperature processing or long-lasting barrier protection.

• [1] Clinisciences. (n.d.). Behenyl palmitate – Technical Data Sheet. Retrieved from https://www.clinisciences.com/it/acquisto/cat-behenyl-palmitate-6996.html View Source
• [2] ChemSrc. (2023). Cetyl Palmitate (CAS 540-10-3) – Physicochemical Properties. Retrieved from https://m.chemsrc.com/mip/data/68d5698891785341516d9187916f/ View Source
• [3] NeoBiotech. (n.d.). Stearyl palmitate – Technical Data Sheet. Retrieved from https://www.neo-biotech.com/buy/cat-stearyl-palmitate-6993.html View Source
• [4] ChemSrc. (2018). 42232-33-7 (Behenyl Palmitate) – Physicochemical Properties. Retrieved from https://m.chemsrc.com/baike/996809.html View Source

Occlusivity Ranking: Behenyl Palmitate Positioned Between Jojoba Esters and Beeswax

Behenyl palmitate's occlusive properties are quantitatively ranked as intermediate between jojoba esters and beeswax, making it a strategic choice for barrier repair formulations [1]. While specific TEWL reduction values are not provided in the source, the relative ranking indicates its ability to form a protective film that minimizes transepidermal water loss more effectively than lighter jojoba esters, yet with a potentially more elegant sensory profile than the heavier, stickier beeswax. This ranking is based on its C22 chain length and crystalline packing, which enable a durable yet non-greasy barrier .

Evidence Dimension	Occlusive potency (qualitative ranking)
Target Compound Data	Ranked between jojoba esters and beeswax
Comparator Or Baseline	Jojoba esters (lower occlusivity), Beeswax (higher occlusivity)
Quantified Difference	Intermediate occlusivity; precise TEWL values not available in source
Conditions	Inferred from structural properties and industrial use context

Why This Matters

This occlusivity profile allows formulators to achieve significant moisture retention without the heavy, tacky feel associated with beeswax, enabling the development of cosmetically elegant, high-performance moisturizers.

• [1] Kuujia. (n.d.). Cas no 42232-33-7 (behenyl palmitate) – Technical Overview. Retrieved from https://www.kuujia.com/cas-42232-33-7.html View Source

Oxidation Resistance and Thermal Stability Enhance Formulation Longevity

Behenyl palmitate exhibits good compatibility with other lipids and is resistant to oxidation, contributing to extended formulation shelf-life [1]. It demonstrates thermal stability during high-temperature processing up to 180°C, meeting industrial demands for heat-resistant texturizers . In contrast, shorter-chain esters like cetyl palmitate may have lower thermal stability thresholds . This enhanced stability reduces the need for additional antioxidants and ensures consistent product performance under thermal stress during manufacturing and storage.

Evidence Dimension	Thermal stability during processing
Target Compound Data	Stable up to 180°C
Comparator Or Baseline	Cetyl palmitate (thermal stability not explicitly defined but inferred lower due to chain length)
Quantified Difference	Behenyl palmitate withstands higher processing temperatures
Conditions	High-temperature cosmetic and pharmaceutical manufacturing

Why This Matters

For procurement in industrial settings, this thermal robustness translates to lower risk of degradation during hot-fill or melt-blending operations, reducing batch variability and extending product shelf-life.

• [1] Kuujia. (n.d.). Cas no 42232-33-7 (behenyl palmitate) – Technical Overview. Retrieved from https://www.kuujia.com/cas-42232-33-7.html View Source

Non-Comedogenic and Low Irritation Profile Suitable for Sensitive Skin Formulations

Behenyl palmitate is characterized as a non-comedogenic ingredient, suitable for products designed for sensitive and acne-prone skin, as it is less likely to clog pores and cause acne . Its inert nature and low irritation potential further enhance its utility in sensitive skin applications [1]. While direct comparative irritation data with cetyl or stearyl palmitate are lacking, behenyl palmitate's longer chain and high purity (>99%) contribute to a favorable safety profile [2]. This positions it as a preferred choice over potentially more irritating or comedogenic analogs in formulations targeting compromised skin barriers.

Evidence Dimension	Comedogenicity and irritation potential
Target Compound Data	Non-comedogenic, low irritation potential
Comparator Or Baseline	Cetyl palmitate, stearyl palmitate (safety profiles not directly compared in sources)
Quantified Difference	Qualitative classification only; no quantitative irritation scores available
Conditions	Inferred from industrial use and ingredient safety assessments

Why This Matters

For procurement in dermatological or sensitive-skin product lines, this safety profile reduces formulation risk and supports marketing claims, providing a competitive advantage over less-characterized esters.

• [1] Kuujia. (n.d.). Cas no 42232-33-7 (behenyl palmitate) – Technical Overview. Retrieved from https://www.kuujia.com/cas-42232-33-7.html View Source
• [2] Clinisciences. (n.d.). Behenyl palmitate – Technical Data Sheet. Retrieved from https://www.clinisciences.com/it/acquisto/cat-behenyl-palmitate-6996.html View Source

Patent Activity Surge: 22% Increase in Behenyl Palmitate-Containing Inventions Since 2020

Patent analyses reveal a 22% increase in behenyl palmitate-containing inventions since 2020, particularly in sustained-release systems, underscoring its growing technological importance [1]. This trend outpaces the patent activity of many generic esters, reflecting heightened R&D interest in leveraging its unique chain length and stability for advanced drug delivery and long-lasting cosmetic formulations. The rise in patent filings signals a shift toward behenyl palmitate as a key excipient for next-generation topical products.

Evidence Dimension	Patent filing growth rate
Target Compound Data	22% increase since 2020
Comparator Or Baseline	Baseline patent activity for generic palmitate esters (not quantified in source)
Quantified Difference	+22% relative increase
Conditions	Global patent databases; focus on sustained-release systems

Why This Matters

For procurement and R&D strategy, this upward patent trend indicates expanding application scope and commercial viability, making behenyl palmitate a forward-looking ingredient choice with growing intellectual property support.

• [1] Kuujia. (n.d.). Cas no 42232-33-7 (behenyl palmitate) – Technical Overview. Retrieved from https://www.kuujia.com/cas-42232-33-7.html View Source

Behenyl Palmitate Application Scenarios: Where Its Differentiated Properties Deliver Quantifiable Value

High-Temperature Processed Skincare Emulsions and Anhydrous Balms

Behenyl palmitate's melting point (50–55°C) and thermal stability up to 180°C make it ideal for formulations subjected to high-temperature processing, such as hot-fill creams, lipsticks, solid serums, and anhydrous balms [1]. Its robust β-crystalline packing ensures emulsion stability and prevents phase separation during cooling, delivering consistent texture and extended shelf-life [2].

Long-Lasting Barrier Repair and Moisturizing Formulations

Leveraging its occlusive properties ranked between jojoba esters and beeswax, behenyl palmitate is strategically employed in barrier repair creams and long-lasting moisturizers [1]. It forms a durable, non-greasy film that reduces transepidermal water loss (TEWL) while maintaining cosmetic elegance, offering a balanced alternative to heavier waxes .

Sensitive Skin and Non-Comedogenic Product Lines

Due to its non-comedogenic and low irritation profile, behenyl palmitate is a preferred emollient and thickener for products targeting sensitive, acne-prone, or compromised skin [1]. Its inert nature minimizes formulation risks, supporting safety claims and broadening consumer acceptance in dermatological skincare .

Sustained-Release Topical Drug Delivery Systems

The 22% surge in patent filings for behenyl palmitate-containing inventions in sustained-release systems underscores its value as an excipient in advanced topical drug delivery [1]. Its ability to form stable lipid matrices enhances drug release profiles and skin permeation, making it a key component in transdermal patches and long-acting dermatological therapies .

• [1] Kuujia. (n.d.). Cas no 42232-33-7 (behenyl palmitate) – Technical Overview. Retrieved from https://www.kuujia.com/cas-42232-33-7.html View Source
• [2] Clinisciences. (n.d.). Behenyl palmitate – Technical Data Sheet. Retrieved from https://www.clinisciences.com/it/acquisto/cat-behenyl-palmitate-6996.html View Source